Cas no 150852-73-6 ((S)-1-Cyclopentylethanamine hydrochloride)

(S)-1-Cyclopentylethanamine hydrochloride structure
150852-73-6 structure
Product Name:(S)-1-Cyclopentylethanamine hydrochloride
CAS No:150852-73-6
MF:C7H16ClN
MW:149.661641120911
MDL:MFCD22573951
CID:1005775
PubChem ID:71742305
Update Time:2024-11-01

(S)-1-Cyclopentylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Cyclopentylethanamine hydrochloride
    • (1S)-1-Cyclopentylethanamine hydrochloride (1:1)
    • (S)-1-CYCLOPENTYLETHANAMINE
    • (1S)-1-cyclopentylethanamine:hydrochloride
    • (S)-1-Cyclopentyl-ethylamine hydrochloride
    • (1S)-1-cyclopentylethanamine;hydrochloride
    • MFCD22573951
    • AS-38372
    • SCHEMBL12983715
    • (S)-1-CYCLOPENTYLETHANAMINE HCL
    • 150852-73-6
    • (1S)-1-cyclopentylethan-1-amine hydrochloride
    • (S)-1-Cyclopentylethan-1-amine hydrochloride
    • CS-0135384
    • EN300-248787
    • AKOS022185420
    • DB-328059
    • MDL: MFCD22573951
    • Inchi: 1S/C7H15N.ClH/c1-6(8)7-4-2-3-5-7;/h6-7H,2-5,8H2,1H3;1H/t6-;/m0./s1
    • InChI Key: RTRZDZYIAUVOTC-RGMNGODLSA-N
    • SMILES: Cl.N[C@@H](C)C1CCCC1

Computed Properties

  • Exact Mass: 149.0971272g/mol
  • Monoisotopic Mass: 149.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 64.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(S)-1-Cyclopentylethanamine hydrochloride Security Information

(S)-1-Cyclopentylethanamine hydrochloride Pricemore >>

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